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Compound of Interest

3-Cyanopropane-1-sulfonyl!
Compound Name:

chloride
CAS No.: 81926-29-6
Cat. No.: B1519217

Get Quote

Strategic Bifunctional Linker for Medicinal
Chemistry & Proteomics
Executive Summary

3-Cyanopropane-1-sulfonyl chloride (CAS 81926-29-6) is a specialized aliphatic sulfonyl
chloride employed as a high-value building block in drug discovery. Distinguished by its
bifunctional architecture, it possesses two electrophilic sites with distinct reactivity profiles: a
highly reactive sulfonyl chloride (

) and a latent, modifiable nitrile (

) group.

This guide provides a comprehensive analysis of its molecular structure, validated synthesis
protocols, and critical role in the development of sulfonamide-based therapeutics, including
Janus Kinase (JAK) inhibitors and glucokinase activators.
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Molecular Architecture & Physiochemical Profile

The molecule consists of a three-carbon propyl chain terminating in a sulfonyl chloride group at
position 1 and a cyano group at position 3. This specific spacing (

) is critical for avoiding cyclization side-reactions (such as the formation of 5-membered
sultams) during subsequent nucleophilic attacks, a common issue with ethyl (

) analogs.

Tahle 1: Physiochemical Specifications
Property Specification
IUPAC Name 3-Cyanopropane-1-sulfonyl chloride
CAS Number 81926-29-6

Molecular Formula

Molecular Weight 167.61 g/mol

White to off-white solid or semi-solid (low

Physical State ) )
melting point)

Boiling Point ~114-116 °C (at reduced pressure)
B Soluble in DCM, THF, EtOAc; reacts with
Solubility
water/alcohols
Moisture sensitive; store under inert gas (
Stability

/Ar) at 2-8 °C

Structural Reactivity Map

The molecule's utility stems from its chemoselectivity. The sulfonyl chloride is a "hard"
electrophile, reacting rapidly with amines to form stable sulfonamides. The nitrile remains inert
under these conditions, serving as a "masked" primary amine (via reduction) or a precursor for

heterocycles (e.g., tetrazoles).
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Figure 1. Chemoselective reactivity map highlighting the distinct functional zones of the
molecule.

Synthetic Routes & Mechanistic Causality

While direct chlorosulfonation of nitriles is hazardous and low-yielding, the industry-standard
protocol utilizes an oxidative chlorination strategy starting from 4-chlorobutyronitrile. This
pathway ensures high yield and safety by avoiding the handling of gaseous chlorine in favor of
in situ generation or controlled reagents.

Validated Synthesis Protocol

Objective: Synthesis of 3-Cyanopropane-1-sulfonyl chloride from 4-chlorobutyronitrile.
Prerequisites:

o Precursor: 4-Chlorobutyronitrile (CAS 628-20-6).

* Reagents: Thiourea, N-Chlorosuccinimide (NCS), HCI (2M), Acetonitrile.

+ Safety: Fume hood required. Sulfonyl chlorides are lachrymators.

Step-by-Step Methodology:

o Formation of Isothiouronium Salt (S-Alkylation):
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o Procedure: Dissolve 4-chlorobutyronitrile (1.0 eq) and thiourea (1.1 eq) in ethanol. Reflux
for 12—16 hours.

o Causality: The sulfur atom of thiourea acts as a soft nucleophile, displacing the alkyl
chloride via an

mechanism. The nitrile remains unaffected due to the neutral conditions.

o Validation: TLC should show consumption of the starting chloride. Concentration yields the
S-(3-cyanopropylisothiouronium chloride salt.

o Oxidative Chlorosulfonation:

o Procedure: Suspend the isothiouronium salt in Acetonitrile/2M HCI (1:5 v/v) at 0 °C. Add
N-Chlorosuccinimide (NCS, 4.0 eq) portion-wise, maintaining temperature <10 °C.

o Mechanism:[1][2][3][4][5] NCS provides electrophilic chlorine (

), oxidizing the sulfur. The aqueous acid hydrolyzes the intermediate to the sulfonyl
chloride (

) rather than the sulfonic acid.

o Self-Validating Check: The reaction is exothermic. A distinct color change (often to
yellow/green) and the formation of a biphasic mixture indicate successful conversion.

¢ Isolation:

o Extract with Dichloromethane (DCM). Wash with cold brine. Dry over anhydrous

o Critical Step: Evaporate solvent at low temperature (<30 °C) to prevent thermal
decomposition.
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Figure 2: Oxidative chlorination pathway for high-purity synthesis.

Applications in Drug Discovery[4]

The 3-cyanopropyl moiety is a pharmacophore linker used to optimize Lipinski parameters
(solubility, H-bond acceptors) in kinase inhibitors.

Case Study: Janus Kinase (JAK) Inhibitors

In the development of JAK inhibitors (e.g., analogs of Tofacitinib or Baricitinib), the sulfonyl
chloride is reacted with a piperidine or pyrrolidine core.

o Sulfonamide Coupling:
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o The sulfonyl chloride reacts with a secondary amine on the scaffold.[5]
o Condition: DCM, Triethylamine (

), 0°C

RT.[6]
o Outcome: Formation of a stable sulfonamide bond.

 Nitrile Transformation (The "Warhead" Installation):

o The pendant nitrile is often converted into a primary amine (via Raney Ni hydrogenation)
to improve solubility or interact with the kinase hinge region.

o Alternatively, it is converted to a tetrazole (via

) to serve as a bioisostere for a carboxylic acid, improving metabolic stability.

Analytical Verification (Expected Profile)

To validate the structure of the synthesized compound, compare against these expected
spectroscopic signatures:

e NMR (400 MHz,
):
o ~3.80 ppm (t, 2H,
): Deshielded by the strong electron-withdrawing sulfonyl group.
o ~2.60 ppm (t, 2H,
): Characteristic triplet for protons alpha to a nitrile.
o ~2.40 ppm (m, 2H,

): Central methylene bridge.

» IR Spectroscopy:
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o ~2250

(Sharp, weak):
stretch.

o ~1370 & 1170

(Strong):

asymmetric and symmetric stretches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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